(6-Bromopyridin-3-yl)methyl methanesulfonate

• Molecular Formula: C7H8BrNO3S
• Molecular Weight: 266.11 g/mol
• IUPAC Name: (6-bromopyridin-3-yl)methyl methanesulfonate
• InChI: InChI=1S/C7H8BrNO3S/c1-13(10,11)12-5-6-2-3-7(8)9-4-6/h2-4H,5H2,1H3
• InChI Key: LPKNDAZRNGHMIJ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCC1=CN=C(C=C1)Br

Description

(6-Bromopyridin-3-yl)methyl methanesulfonate is a useful research compound. Its molecular formula is C7H8BrNO3S and its molecular weight is 266.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(6-Bromopyridin-3-yl)methanol (2.45 g, 13.0 mmol) was dissolved in dichloromethane (20 mL), cooled to 0° C. and treated successively with N,N-diisopropylethylamine (2.73 mL, 15.6 mmol, 1.2 equiv) and methanesulfonyl chloride (1.17 mL, 15.0 mmol, 1.15 equiv). After stirring for 30 minutes, the mixture was treated with ammonium chloride (10 mL, aqueous saturated) and warmed to ambient temperature. The mixture was poured into water (100 mL) and extracted with ethyl acetate (2×100 mL). The combined organic extracts were dried with sodium sulfate, filtered and concentrated in vacuo, providing the titled compound.